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Compound of Interest

Compound Name: alpha-Terpinyl acetate

Cat. No.: B10798854

Application Notes: a-Terpinyl Acetate in
Fragrance Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-terpinyl acetate (a-terpinyl acetate) is a widely utilized monoterpene ester in the
fragrance and flavor industries.[1] It is valued for its pleasant, sweet, and mildly herbaceous
aroma with floral and citrus undertones, often compared to bergamot and lavender.[2][3]
Naturally occurring in essential oils like cardamom and thyme, it is also synthesized for broad
application in fine fragrances, personal care products, and household goods.[1][4] Its stability in
various media makes it a versatile ingredient for researchers and formulators.[2][5] This
document provides detailed technical data, application guidance, and experimental protocols
for the effective use of a-terpinyl acetate.

Physicochemical & Olfactory Properties

The physical and chemical characteristics of a-terpinyl acetate are crucial for predicting its
behavior in formulations. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of a-Terpinyl Acetate
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Property Value Reference(s)
IUPAC Name 2-(4-methylcyclohex-3-en-1- 6]
yl)propan-2-yl acetate

CAS Number 80-26-2 [7]

Molecular Formula C12H2002 [7]

Molecular Weight 196.29 g/mol [61[7]
Appearance Colorless to pale yellow liquid [3][8]

Boiling Point 220-232°C 41071

Flash Point >99.4 °C (211 °F) [2][9]

Vapor Pressure

~0.038 - 0.039 mmHg @ 25 °C

[2]7]

Density ~0.953 - 0.962 g/mL @ 25 °C [2]
B Soluble in ethanol and oils;
Solubility ) ) [21[31[4]
insoluble in water.
logP (o/w) 24-44 [1][7]

The olfactory profile determines the sensory contribution of a-terpinyl acetate to a fragrance. Its
characteristics are detailed in Table 2.

Table 2: Olfactory Profile of a-Terpinyl Acetate
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Parameter Description Reference(s)

Herbal, floral, sweet, citrus,

Odor Type with lavender and bergamot [21[3114]
nuances.

Odor Strength Medium [2]

Substantivity ~20 hours on a smelling strip [2]

Odor Threshold 2.5 ppm (0.00025%) [7]

_ 1% up to 30% in fragrance

Typical Use Level [5]

concentrate

Soaps, shampoos, lotions,
Common Applications detergents, air fresheners, fine  [3][4]

fragrances.

Safety & Regulatory Profile

Understanding the safety and regulatory landscape is critical for formulation development.
Alpha-terpinyl acetate has been assessed for safety by relevant bodies.

Table 3: Safety & Regulatory Data for a-Terpinyl Acetate
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Parameter Finding Reference(s)
Oral LD50 (Rat) 5075 mg/kg [319]
) o Causes skin irritation (GHS

Skin Irritation [9][10]

Category 2)
o Causes serious eye irritation

Eye Irritation [9][10]

(GHS Category 2A)
) o No safety concerns under

Skin Sensitization [11]

current declared levels of use.
o Does not present a concern for

Genotoxicity o [11]
genotoxicity.
Compliant with IFRA
standards; usage levels

IFRA Standards [12][13]
depend on the product
category.
H411: Toxic to aquatic life with

GHS Hazard [14]

long lasting effects.

Experimental Protocols

The following protocols provide standardized methods for evaluating a-terpinyl acetate in

fragrance applications.

Protocol: Evaluation of Olfactory Profile using Gas
Chromatography-Olfactometry (GC-O)

This protocol outlines the characterization of the odor-active components of a fragrance

formulation containing a-terpinyl acetate.

o Objective: To separate and identify the specific aroma contribution of a-terpinyl acetate and

other volatile compounds within a formulation.

e Principle: A sample is injected into a gas chromatograph (GC) to separate its volatile

components. The effluent is split between a mass spectrometer (MS) for chemical
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identification and a sniffing port, where a trained analyst assesses the odor of each eluting
compound.

Methodology:

o Sample Preparation: Dilute the fragrance oil containing a-terpinyl acetate in a suitable
solvent (e.g., ethanol) to an appropriate concentration (e.g., 1000 ppm).

 Instrumentation:
o Gas Chromatograph with a polar capillary column (e.g., DB-WAX).
o Effluent splitter (1:1 ratio).
o Mass Spectrometer (MS) detector.
o Olfactory Detection Port (ODP) with a humidified air supply.

e GC Conditions:

[¢]

Injector Temp: 250 °C

[e]

Carrier Gas: Helium at 1.0 mL/min (constant flow).

o

Oven Program: Start at 50 °C, hold for 2 min, ramp at 5 °C/min to 230 °C, hold for 10 min.

[¢]

Split Ratio: 10:1

» MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: m/z 35-350.
o Transfer Line Temp: 240 °C.

o Olfactometry Procedure:

o Atrained sensory panelist sniffs the effluent from the ODP throughout the GC run.
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o The panelist records the time, intensity, and a descriptor for each odor detected.

o Data Analysis: Correlate the retention times of detected odors with the peaks identified by
the MS to assign aromas to specific chemical compounds.

Instrumental Analysis

Data Correlation

Sample Preparation

Dilute Fragrance Oil
(containing a-TA) Inject into GC GC Separation
in Ethanol

Correlate MS Data
(Retention Time, Spectrum)
with ODP Data
(Time, Odor Descriptor)

Odor-Active Compound
Profile

Sensory Data

Olfactory Port
(Sensory Detection)

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Protocol: Assessment of Stability in an Emulsion Base

This protocol describes an accelerated stability test to evaluate the performance and integrity
of a-terpinyl acetate in a cosmetic lotion.

o Objective: To predict the long-term chemical and physical stability of a fragranced lotion by
subjecting it to elevated temperatures.

e Principle: Chemical degradation and physical changes are accelerated at higher
temperatures. By observing the product over a shorter period under stressed conditions, its
shelf life at room temperature can be estimated. A common guideline is that 3 months at
45°C is equivalent to approximately two years at ambient temperature.[5][15]

Methodology:
e Sample Preparation:

o Prepare a batch of the control lotion base (unfragranced).
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o Prepare a test batch by incorporating a-terpinyl acetate into the lotion base at the desired
concentration (e.g., 0.8%).

o Package samples in the final intended packaging and in inert glass jars for comparison.

o Storage Conditions:
o Place samples in stability chambers at the following conditions:
» 45°C + 2°C (Accelerated)
» 25°C + 2°C/ 60% RH (Room Temperature Control)
» 4°C + 2°C (Refrigerator Control)

o Testing Schedule: Evaluate samples at intervals: Time 0, 1 week, 2 weeks, 4 weeks, 8
weeks, and 12 weeks.

o Evaluation Parameters:
o Physical: Color, clarity, viscosity, pH, phase separation, and weight loss.

o Olfactory: Odor profile compared to the control stored at 4°C. Note any changes, such as
weakening, souring, or distortion of the scent.

o Packaging: Check for any interaction with the packaging, such as leakage, discoloration,
or paneling.

o Data Analysis: Compile the data in a table to track changes over time. The formulation is
considered stable if it meets all physical, chemical, and olfactory specifications at the end of
the 12-week period at 45°C.
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Caption: Workflow for accelerated stability testing of a fragranced emulsion.

Protocol: Measurement of Substantivity on Fabric using
Headspace GC-MS

This protocol measures the longevity and release profile of a-terpinyl acetate from a fabric
substrate, simulating its performance in a laundry product.

» Objective: To quantify the amount of a-terpinyl acetate remaining on fabric over time after
washing and drying.

 Principle: Dynamic Headspace analysis coupled with Gas Chromatography-Mass
Spectrometry (HS-GC-MS) is used to capture and measure the volatile compounds released
from a fabric swatch. The amount of fragrance detected in the headspace is proportional to
its concentration on the fabric.
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Methodology:
e Sample Preparation:
o Prepare a standard laundry detergent base.

o Create a test sample by adding a known concentration of a-terpinyl acetate to the
detergent base.

o Wash pre-weighed, unfragranced cotton swatches with the test detergent under
standardized conditions (water temperature, volume, wash time).

o Line-dry the swatches in a controlled environment for 24 hours.
e Headspace Sampling:

o Cut a standardized portion of the dried swatch and place it into a 20 mL headspace vial.
Seal the vial.

o Place the vial in the headspace autosampler.

o Incubation: Equilibrate the vial at a set temperature (e.g., 80°C) for a set time (e.g., 15
minutes) to allow volatiles to partition into the headspace.

e Instrumentation:
o Headspace Autosampler with a heated transfer line.
o Gas Chromatograph-Mass Spectrometer (GC-MS).

e GC-MS Conditions:

[¢]

Injector: Splitless mode, 250 °C.

o

Column: Non-polar (e.g., DB-5ms).

[e]

Oven Program: Start at 40 °C, hold 2 min, ramp at 10 °C/min to 280 °C, hold 5 min.

o

MS Scan Range: m/z 40-400.
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» Data Collection & Analysis:

o Analyze swatches at different time points after drying (e.g., 1 hour, 6 hours, 24 hours, 48
hours) to create a release profile.

o Identify a-terpinyl acetate by its retention time and mass spectrum.

o Quantify the peak area at each time point. Plot the peak area versus time to visualize the

substantivity and evaporation rate.

Data Interpretation

Separate & Detect Quantify Peak Area
(GC-MS) Plot Area vs. Time

Fabric Treatment HS-GC-MS Analysis

Wash Cotton Swatch Line-Dry Fabric Place Swatch in Incubate Vial Inject Headspace
with Dosed Detergent (2ah) Headspace Vial (e.g. 80°C) into GC-MS

Substantivity Profile ‘

Click to download full resolution via product page

Caption: Workflow for measuring fragrance substantivity on fabric.

Olfactory Signal Transduction

The perception of a-terpinyl acetate begins with its interaction with olfactory receptors in the
nasal epithelium. This process initiates a complex signaling cascade.

An odorant molecule, such as a-terpinyl acetate, binds to a G-protein coupled receptor (GPCR)
on the cilia of an olfactory sensory neuron.[10] This binding activates the G-protein Ga-olf,
which in turn stimulates adenylyl cyclase to produce cyclic AMP (cCAMP).[16] The increase in
intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of
Na* and Ca?* ions.[12] This influx depolarizes the neuron, generating an electrical signal that is
transmitted to the olfactory bulb in the brain, resulting in the perception of smell.
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Caption: Generalized olfactory signal transduction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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